2-chloro-N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-5-nitrobenzamide

• IUPAC Name: 2-chloro-N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-5-nitrobenzamide
• InChI: InChI=1S/C22H16ClN3O4/c1-12-3-8-20-19(9-12)25-22(30-20)14-5-4-13(2)18(10-14)24-21(27)16-11-15(26(28)29)6-7-17(16)23/h3-11H,1-2H3,(H,24,27)
• InChI Key: JXGDGZZLPLPZBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=N2)C3=CC(=C(C=C3)C)NC(=O)C4=C(C=CC(=C4)[N+](=O)[O-])Cl
• Molecular Formula: C22H16ClN3O4
• Molecular Weight: 421.8 g/mol

Description

2-chloro-N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-5-nitrobenzamide is a compound that has been extensively studied for its potential use in scientific research. This compound is also known as MLCK inhibitor 1, and it is a potent inhibitor of myosin light chain kinase (MLCK). MLCK is an enzyme that plays a crucial role in the regulation of smooth muscle contraction, and its inhibition can have significant effects on various physiological and biochemical processes.

Mechanism of Action

The mechanism of action of 2-chloro-N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-5-nitrobenzamide involves the inhibition of MLCK. MLCK is an enzyme that phosphorylates the myosin light chain, leading to the activation of myosin and subsequent smooth muscle contraction. Inhibition of MLCK by this compound prevents the phosphorylation of myosin light chain, leading to the relaxation of smooth muscle.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on the specific system being studied. In general, however, the inhibition of MLCK by this compound leads to the relaxation of smooth muscle. This can have significant effects on various physiological processes, including blood pressure regulation, gastrointestinal motility, and respiratory function.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 2-chloro-N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-5-nitrobenzamide in lab experiments is its potent inhibition of MLCK. This makes it a valuable tool for studying smooth muscle contraction and its regulation. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which can make it challenging to use in certain experiments.

Future Directions

There are several potential future directions for research involving 2-chloro-N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-5-nitrobenzamide. One area of interest is the development of more potent MLCK inhibitors that can be used to study smooth muscle contraction in greater detail. Another potential direction is the investigation of the effects of MLCK inhibition on other physiological processes, such as wound healing and inflammation. Additionally, the potential use of this compound as a therapeutic agent for various smooth muscle-related disorders warrants further investigation.

Synthesis Methods

The synthesis of 2-chloro-N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-5-nitrobenzamide involves several steps. The first step is the synthesis of 5-nitro-2-chlorobenzoic acid, which is then reacted with 2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)aniline to form the desired product. The synthesis of this compound has been reported in several research articles, and it is a well-established method.

Scientific Research Applications

2-chloro-N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-5-nitrobenzamide has been extensively studied for its potential use in scientific research. One of the primary applications of this compound is in the study of smooth muscle contraction. MLCK plays a crucial role in the regulation of smooth muscle contraction, and its inhibition by this compound can have significant effects on various physiological and biochemical processes.